Cas no 1261984-13-7 (2-(3-formylphenyl)-4-nitrobenzoic Acid)

2-(3-formylphenyl)-4-nitrobenzoic Acid structure
1261984-13-7 structure
Product Name:2-(3-formylphenyl)-4-nitrobenzoic Acid
CAS No:1261984-13-7
MF:C14H9NO5
MW:271.224963903427
MDL:MFCD18319230
CID:1223339
PubChem ID:53225161
Update Time:2025-04-20

2-(3-formylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-formylphenyl)-4-nitrobenzoic Acid
    • MFCD18319230
    • DTXSID10688893
    • 2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%
    • SCHEMBL2558636
    • 3'-Formyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 1261984-13-7
    • MDL: MFCD18319230
    • Inchi: 1S/C14H9NO5/c16-8-9-2-1-3-10(6-9)13-7-11(15(19)20)4-5-12(13)14(17)18/h1-8H,(H,17,18)
    • InChI Key: HYMYUJPXPJXYTB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1C1C=CC=C(C=O)C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 271.04807239g/mol
  • Monoisotopic Mass: 271.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 100Ų

2-(3-formylphenyl)-4-nitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326220-5 g
2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%; .
1261984-13-7 95%
5g
€1159.00 2023-04-26
abcr
AB326220-5g
2-(3-Formylphenyl)-4-nitrobenzoic acid, 95%; .
1261984-13-7 95%
5g
€1159.00 2025-02-21
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